Cas no 887220-63-5 (5-(4-chlorophenyl)(4-ethylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-chlorophenyl)(4-ethylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 887220-63-5
• MF: C₂₁H₂₂ClN₅O₂S
• MW: 443.949681758881
• CID: 6260028
• PubChem ID: 16810269
• Update Time: 2025-05-20

5-(4-chlorophenyl)(4-ethylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)(4-ethylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• AKOS005009055
• 887220-63-5
• 5-((4-chlorophenyl)(4-ethylpiperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-[(4-chlorophenyl)(4-ethylpiperazin-1-yl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 5-[(4-chlorophenyl)-(4-ethylpiperazin-1-yl)methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• F2575-0096

• Inchi： 1S/C21H22ClN5O2S/c1-2-25-9-11-26(12-10-25)17(14-5-7-15(22)8-6-14)18-20(28)27-21(30-18)23-19(24-27)16-4-3-13-29-16/h3-8,13,17,28H,2,9-12H2,1H3
• InChI Key： OWEDDPSLTSGTKW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=C(N2C(=NC(C3=CC=CO3)=N2)S1)O)N1CCN(CC)CC1

Computed Properties

• Exact Mass: 443.1182738g/mol
• Monoisotopic Mass: 443.1182738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 98.3Ų

Additional information on 5-(4-chlorophenyl)(4-ethylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 5-(4-chlorophenyl)(4-ethylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 887220-63-5)

5-(4-chlorophenyl)(4-ethylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to a class of heterocyclic molecules that exhibit potential biological activity, making it a subject of extensive research in drug discovery and development. The presence of multiple heterocyclic rings, including a triazolo[3,2-b][1,3]thiazole core and an ethylpiperazine moiety, suggests a high degree of structural complexity that may contribute to its pharmacological properties.

The CAS No. 887220-63-5 provides a unique identifier for this compound, ensuring accurate referencing in scientific literature and databases. The molecular structure of this compound incorporates several key functional groups that are of interest to medicinal chemists. The 4-chlorophenyl substituent introduces a halogen atom into the aromatic ring, which can enhance binding affinity to biological targets. Additionally, the furan-2-yl group adds another layer of complexity, potentially influencing the compound's solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater precision. The triazolo[3,2-b][1,3]thiazole scaffold is known for its presence in various bioactive compounds, including those with antimicrobial and anti-inflammatory properties. The ethylpiperazine moiety is commonly found in drugs targeting central nervous system (CNS) disorders due to its ability to modulate neurotransmitter activity.

In the context of modern drug discovery, the synthesis and characterization of novel heterocyclic compounds like 5-(4-chlorophenyl)(4-ethylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol are critical for identifying new therapeutic agents. The integration of machine learning algorithms has further accelerated the process by allowing rapid screening of virtual libraries for potential hits. This approach has been particularly effective in identifying compounds with multiple binding sites or those that require precise stereochemical alignment.

One of the most promising applications of this compound is in the development of treatments for neurological disorders. The ethylpiperazine group is known to interact with serotonin and dopamine receptors, which are implicated in conditions such as depression and schizophrenia. By incorporating this moiety into a larger heterocyclic framework, researchers aim to develop more selective and potent therapeutic agents. Additionally, the triazolo[3,2-b][1,3]thiazole core has shown promise in preliminary studies as a scaffold for anti-inflammatory drugs.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These methods not only improve reaction efficiency but also minimize unwanted byproducts.

Evaluation of the pharmacokinetic properties of 5-(4-chlorophenyl)(4-ethylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol is essential for determining its suitability as a drug candidate. Parameters such as solubility, stability under various conditions (e.g., pH), and metabolic degradation pathways are critical factors that influence drug efficacy and safety. High-throughput screening (HTS) techniques have been instrumental in assessing these properties rapidly and cost-effectively.

Recent studies have highlighted the importance of understanding the molecular interactions between this compound and biological targets at an atomic level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into how the compound binds to its intended receptors or enzymes. These structural insights have guided medicinal chemists in designing analogs with improved pharmacological profiles.

The integration of artificial intelligence (AI) into drug discovery workflows has revolutionized the way new compounds are identified and optimized. AI algorithms can analyze vast datasets to identify patterns that may not be apparent through traditional methods. This approach has led to the identification of novel scaffolds like 5-(4-chlorophenyl)(4-ethylpiperazin-1-ylmethyl)-2-(furan-2-y l)-1 , 2 , 4 - triazolo [ 3 , 2 - b ] [ 1 , 3 ] - thiazol - 6 - ol, which exhibit promising biological activity.

In conclusion,5-(4-chlorophenyl)(4 ethyl piperazin - 1 - yl ) methyl - 2 ( furan - 2 - yl ) - 1 , 2 , 4 tri azo lo [ 3 , 2 b ] [ 1 , 3 ] thia zol -6 ol represents a significant advancement in medicinal chemistry research . Its complex structure , unique functional groups , and potential biological applications make it a valuable candidate for further investigation . As research continues to evolve with new technologies , compounds like this one will play an increasingly important role in developing next-generation therapeutics . p >